Cas no 79547-78-7 (Levocabastine Hydrochloride)

• Product Name: Levocabastine Hydrochloride
• CAS No: 79547-78-7
• MF: C₂₆H₃₀ClFN₂O₂
• MW: 456.980009555817
• MDL: MFCD07787408
• CID: 563353
• PubChem ID: 329831521
• Update Time: 2025-05-24

Levocabastine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Levocabastine Hydrochloride
• (3S,4R)-Cabastine
• (3S,4R)-1-[4-cyano-4-(4-fluorophenyl)cyclohexyl]-3-methyl-4-phenylpiperidine-4-carboxylic acid,hydrochloride
• (3S,4R)-Cabastine Hydrochloride
• LEVOCABASTINE HCL
• levocabastin
• Levocabastine
• levocobastine
• Levophta
• Livostin
• R 50,547
• UNII-124XMA6YEI
• Levostin
• [3S-[1(cis),3α,4β]]-1-[4-cyano-4-(4-fluorophenyl)cyclohexyl]-3-methyl-4-phenyl-4-piperidinecarboxylic acid
• R50547
• Q27251370
• D01717
• CCG-221039
• Levocabastine hydrochloride [USAN:USP]
• LEVOCABASTINE HYDROCHLORIDE [USP-RS]
• MLS002154116
• NCGC00016939-01
• CHEBI:31777
• (-)-trans-1-(cis-4-Cyano-4-(p-fluorophenyl)cyclohexyl)-3-methyl-4-phenylisonipecotic acid monohydrochloride
• HMS1571O19
• CS-0031223
• DTXCID7025508
• SCHEMBL99970
• 4-Piperidinecarboxylic acid, 1-(cis-4-cyano-4-(4-fluorophenyl)cyclohexyl)-3-methyl-4-phenyl-, monohydrochloride, (3S,4R)-
• SMR001233423
• LEVOCABASTINE HYDROCHLORIDE [USP MONOGRAPH]
• LEVOCABASTINE HYDROCHLORIDE [USP IMPURITY]
• (3S,4R)-1-((1s,4R)-4-cyano-4-(4-fluorophenyl)cyclohexyl)-3-methyl-4-phenylpiperidine-4-carboxylic acid hydrochloride
• NCGC00179240-04
• 124XMA6YEI
• 4-PIPERIDINECARBOXYLIC ACID, 1-(4-CYANO-4-(4-FLUOROPHENYL)CYCLOHEXYL)-3-METHYL-4-PHENYL-, MONOHYDROCHLORIDE, (-)-(1(CIS),3.ALPHA.,4.BETA.)-
• Levocabastine for system suitability 2, European Pharmacopoeia (EP) Reference Standard
• R-50547
• 4-Piperidinecarboxylic acid, 1-(4-cyano-4-(4-fluorophenyl)cyclohexyl)-3-methyl-4-phenyl-, monohydrochloride, (-)-(1(cis),3alpha,4beta)-
• AKOS040744670
• AT25912
• LEVOCABASTINE HYDROCHLORIDE [MART.]
• Levocabastine hydrochloride, >=99% (HPLC), solid
• SCHEMBL99969
• LEVOCABASTINE HYDROCHLORIDE [EP MONOGRAPH]
• CAS-79547-78-7
• Levocabastine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• LEVOCABASTINE HYDROCHLORIDE [VANDF]
• LEVOCABASTINE HYDROCHLORIDE [WHO-DD]
• Levocabastine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• HY-14277A
• Levocabastine (hydrochloride)
• Tox21_110695
• Levocabastine hydrochloride (JAN/USP)
• LEVOCABASTINE HYDROCHLORIDE [JAN]
• (3S,4R)-1-[4-cyano-4-(4-fluorophenyl)cyclohexyl]-3-methyl-4-phenylpiperidine-4-carboxylic acid;hydrochloride
• 79547-78-7
• LEVOCABASTINE HYDROCHLORIDE [ORANGE BOOK]
• Levocabastine hydrochloride [USAN]
• LEVOCABASTINE HYDROCHLORIDE [EP IMPURITY]
• CHEMBL1237102
• DTXSID9045508
• Livostin (TN)
• Tox21_110695_1
• 4-Piperidinecarboxylic acid, 1-[4-cyano-4-(4-fluorophenyl)cyclohexyl]-3-methyl-4-phenyl-, monohydrochloride, [3S-[1(cis),3α,4β]]- (ZCI)
• 4-Piperidinecarboxylic acid, 1-[cis-4-cyano-4-(4-fluorophenyl)cyclohexyl]-3-methyl-4-phenyl-, monohydrochloride, (3S,4R)- (9CI)
• 1-(4-cyano-4-(4-fluorophenyl)cyclohexyl)-3-methyl-4-phenyl-4-piperidinecarboxylic acid

• MDL： MFCD07787408
• Inchi： 1S/C26H29FN2O2.ClH/c1-19-17-29(16-15-26(19,24(30)31)21-5-3-2-4-6-21)23-11-13-25(18-28,14-12-23)20-7-9-22(27)10-8-20;/h2-10,19,23H,11-17H2,1H3,(H,30,31);1H/t19-,23-,25-,26-;/m1./s1
• InChI Key： OICFWWJHIMKBCD-VALQNVSPSA-N
• SMILES： C([C@@]1(CCN([C@H]2CC[C@@](C3C=CC(F)=CC=3)(C#N)CC2)C[C@H]1C)C1C=CC=CC=1)(=O)O.Cl

Computed Properties

• Exact Mass: 456.19800
• Monoisotopic Mass: 420.221306
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.3

Experimental Properties

• Boiling Point: 611°C at 760 mmHg
• Flash Point: 323.3°C
• Solubility: DMSO: ~10 mg/mL, soluble
• PSA: 64.33000
• LogP: 5.63398

Levocabastine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C
• Safety Term：26-36

Additional information on Levocabastine Hydrochloride

Recent Advances in Levocabastine Hydrochloride (79547-78-7): A Comprehensive Research Brief

Levocabastine Hydrochloride (CAS: 79547-78-7) is a well-known antihistamine agent primarily used in the treatment of allergic conjunctivitis and rhinitis. As a selective H1-receptor antagonist, it has been the subject of ongoing research to explore its pharmacological properties, therapeutic efficacy, and potential new applications. This research brief aims to synthesize the latest findings related to Levocabastine Hydrochloride, focusing on recent studies that highlight its mechanism of action, clinical applications, and emerging trends in its use.

Recent studies have delved into the molecular interactions of Levocabastine Hydrochloride, particularly its binding affinity to histamine H1 receptors. Advanced computational modeling and X-ray crystallography have provided deeper insights into its stereospecific binding, which is crucial for its high potency and selectivity. These findings are instrumental in the design of next-generation antihistamines with improved efficacy and reduced side effects.

In clinical research, Levocabastine Hydrochloride has shown promise beyond its traditional applications. A 2023 study published in the Journal of Medicinal Chemistry investigated its potential anti-inflammatory effects in chronic allergic conditions. The results indicated that Levocabastine Hydrochloride could modulate cytokine production, suggesting a broader therapeutic role in inflammatory diseases. This opens new avenues for repurposing the drug in conditions such as asthma and atopic dermatitis.

Another significant development is the exploration of Levocabastine Hydrochloride's pharmacokinetics and formulation optimization. Recent advancements in nano-drug delivery systems have enabled enhanced bioavailability and sustained release of the drug. For instance, a 2024 study demonstrated that encapsulating Levocabastine Hydrochloride in lipid nanoparticles significantly improved its ocular retention time, making it a more effective option for treating allergic conjunctivitis with fewer administrations.

Safety and tolerability remain critical areas of investigation. Long-term studies have reaffirmed the favorable safety profile of Levocabastine Hydrochloride, with minimal systemic absorption and low incidence of adverse effects. However, researchers are now focusing on its interactions with other medications, particularly in polypharmacy scenarios common among elderly patients. Preliminary data suggest that while Levocabastine Hydrochloride has a low potential for drug-drug interactions, caution is advised when co-administered with certain CNS depressants.

In conclusion, Levocabastine Hydrochloride (79547-78-7) continues to be a valuable therapeutic agent with expanding applications. The latest research underscores its potential in inflammation modulation and highlights innovative formulation strategies to enhance its delivery. As the field progresses, further studies are warranted to fully exploit its therapeutic benefits and address any emerging challenges in its clinical use.